25B-NB3OMe (hydrochloride)
Overview
Description
25B-NB3OMe (hydrochloride) is an analytical reference standard that is structurally categorized as a phenethylamine . It is a very potent hallucinogen with active doses in the microgram range . This designer drug is a second-generation 2C amine derivative of the phenethylamine 2C-B . The physiological and toxicological properties of this compound are not known .
Molecular Structure Analysis
The molecular formula of 25B-NB3OMe (hydrochloride) is C18H23BrClNO3 . The InChI code is InChI=1S/C18H22BrNO3.ClH/c1-21-15-6-4-5-13 (9-15)12-20-8-7-14-10-18 (23-3)16 (19)11-17 (14)22-2;/h4-6,9-11,20H,7-8,12H2,1-3H3;1H . The Canonical SMILES is COC1=CC=CC (=C1)CNCCC2=CC (=C (C=C2OC)Br)OC.Cl .
Physical And Chemical Properties Analysis
The molecular weight of 25B-NB3OMe (hydrochloride) is 416.7 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 8 . The exact mass is 415.05498 g/mol . The monoisotopic mass is also 415.05498 g/mol . The topological polar surface area is 39.7 Ų .
Relevant Papers
The paper “25B-NBOMe and its precursor 2C-B: modern trends and hidden dangers” reviews all available information regarding the chemistry, availability, pharmacology, and toxicology of 2C-B and 25B-NBOMe . Another paper titled “Identification of new NBOH drugs in seized blotter papers: 25B-NBOH” discusses that NBOH substances have become the main hallucinogenic drug in the region .
Scientific Research Applications
Reference Material in Analytical Chemistry
25B-NB3OMe (hydrochloride) is used as an analytical reference standard . It is manufactured and tested to meet ISO/IEC 17025 and ISO 17034 international standards . This makes it a reliable compound for use in analytical chemistry, where accurate and precise measurements are crucial.
Forensic Chemistry & Toxicology
This compound is also used in the field of forensic chemistry and toxicology . It can be used as a reference material in the identification and quantification of substances in forensic samples.
Clinical Toxicology
In clinical toxicology, 25B-NB3OMe (hydrochloride) can be used as a starting material for calibrators or controls in testing methods by LC/MS or GC/MS . This helps in the detection and quantification of the substance in biological samples, which is crucial in diagnosing and treating cases of poisoning or overdose.
Urine Drug Testing
25B-NB3OMe (hydrochloride) can also be used in urine drug testing applications . It can serve as a reference standard for the detection and quantification of the substance in urine samples, which is important in both clinical and forensic settings.
Pharmacological Research
25B-NB3OMe (hydrochloride) is a derivative of 2C-B, a hallucinogenic designer drug . It is characterized by the addition of a benzyl-methoxy (BOMe) group to the amine . This modification significantly increases the affinity and activity at the serotonin receptor 5-HT2A . Therefore, it can be used in pharmacological research to study the effects of such modifications on the activity of hallucinogenic drugs.
Neurological Research
In neurological research, 25B-NB3OMe (hydrochloride) can be used to study the effects of hallucinogenic substances on the brain. For example, a study administered two different doses of 25B-NBOMe in rats and pigs, and studied the effects on head twitch response .
Mechanism of Action
- 25B-NBOMe primarily targets the 5-HT2A receptor , a subtype of serotonin receptors. It acts as a potent full agonist for this receptor .
Target of Action
Mode of Action
properties
IUPAC Name |
2-(4-bromo-2,5-dimethoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22BrNO3.ClH/c1-21-15-6-4-5-13(9-15)12-20-8-7-14-10-18(23-3)16(19)11-17(14)22-2;/h4-6,9-11,20H,7-8,12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJGABHGBTSZVAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNCCC2=CC(=C(C=C2OC)Br)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23BrClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
25B-NB3OMe (hydrochloride) | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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